Cas no 2454396-71-3 (7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione)

• Product Name: 7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione
• CAS No: 2454396-71-3
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 5155466
• Update Time: 2025-06-08

7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C8H6ClN3O2/c1-3-5-4(2-10-6(3)9)7(13)12-8(14)11-5/h2H,1H3,(H2,11,12,13,14)
• InChI Key： QNJYOOOLTKHDSR-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C2C=NC(Cl)=C(C)C=2N1

Additional information on 7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione

Professional Introduction to 7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione (CAS No. 2454396-71-3)

7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione, identified by the CAS number 2454396-71-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrido[4,3-d]pyrimidine class, a scaffold that is widely recognized for its potential in the development of various therapeutic agents. The structural features of this molecule, particularly the presence of a chloro substituent at the 7-position and a methyl group at the 8-position, contribute to its unique chemical properties and biological activities.

The significance of 7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione in pharmaceutical research is underscored by its diverse applications in drug discovery. The pyrido[4,3-d]pyrimidine core is a privileged structure that has been extensively studied for its role in inhibiting key biological pathways. This compound has shown promise in preclinical studies as a potential lead for the development of novel therapeutic agents targeting various diseases.

Recent advancements in the field have highlighted the importance of this compound in the context of oncology research. Studies have demonstrated that derivatives of pyrido[4,3-d]pyrimidines can exhibit potent antitumor activity by interfering with critical signaling pathways involved in cancer cell proliferation and survival. The chloro and methyl substituents in 7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione are believed to enhance its binding affinity to target enzymes and proteins, thereby improving its pharmacological efficacy.

In addition to its applications in oncology, 7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione has been explored for its potential in addressing other therapeutic areas. Research indicates that this compound may have antimicrobial properties, making it a candidate for the development of new antibiotics or antifungal agents. The structural versatility of this molecule allows for further modifications that could expand its therapeutic spectrum.

The synthesis of 7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chloro substituent at the 7-position and the methyl group at the 8-position are critical for achieving the desired molecular architecture. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

The pharmacokinetic properties of 7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione are another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its bioavailability and therapeutic window. Preclinical studies have provided valuable insights into these processes, which are crucial for translating preclinical findings into clinical success.

The safety profile of 7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione is a paramount consideration in drug development. Extensive toxicological studies have been conducted to assess potential side effects and ensure that the compound is safe for human use. These studies have helped to identify critical parameters for dosing and administration protocols.

The future directions of research on 7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione are promising and multifaceted. Ongoing studies aim to further elucidate its mechanism of action and explore new derivatives with enhanced pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 7-Chloro-8-methylpyrido[4,3-d]pyrimidine-2,4(1H, 3H)-dione(CAS No. 2454396-71- 3) represents a significant advancement in pharmaceutical chemistry with broad therapeutic implications. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of this compound continues to grow，its potential as a therapeutic agent will undoubtedly be realized，offering new hope for patients suffering from various diseases.